Cas no 1801966-84-6 (1-(2-Pyridinyl)-1-(trifluoromethyl)cyclopropane)

1-(2-Pyridinyl)-1-(trifluoromethyl)cyclopropane is a versatile cyclopropane derivative featuring a pyridinyl group and a trifluoromethyl substituent on the same carbon atom. Its unique structure combines the stability of the cyclopropane ring with the electronic effects of both the pyridine and trifluoromethyl groups, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyridine moiety offers potential for hydrogen bonding and coordination with metal centers. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals and crop protection agents. Its rigid cyclopropane scaffold also contributes to conformational restriction, which can improve target selectivity in drug design.

1-(2-Pyridinyl)-1-(trifluoromethyl)cyclopropane structure

1801966-84-6 structure

Product Name:1-(2-Pyridinyl)-1-(trifluoromethyl)cyclopropane

CAS No:1801966-84-6

MF:C₉H₈F₃N

MW:187.161732673645

MDL:MFCD33032353

CID:5655228

PubChem ID:122381422

Update Time:2025-07-02

1-(2-Pyridinyl)-1-(trifluoromethyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

- 2-(1-(trifluoromethyl)cyclopropyl)pyridine
- 1801966-84-6
- GPSUGBKAWQLLNS-UHFFFAOYSA-N
- 2-[1-(trifluoromethyl)cyclopropyl]pyridine
- 1-(2-Pyridinyl)-1-(trifluoromethyl)cyclopropane
- EN300-27739767
- MDL： MFCD33032353
- Inchi： 1S/C9H8F3N/c10-9(11,12)8(4-5-8)7-3-1-2-6-13-7/h1-3,6H,4-5H2
- InChI Key： GPSUGBKAWQLLNS-UHFFFAOYSA-N
- SMILES： FC(C1(C2C=CC=CN=2)CC1)(F)F

Computed Properties

Exact Mass: 187.06088375g/mol
Monoisotopic Mass: 187.06088375g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 12.9Å²

1-(2-Pyridinyl)-1-(trifluoromethyl)cyclopropane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-27739767-1g	2-[1-(trifluoromethyl)cyclopropyl]pyridine	1801966-84-6	1g	$943.0	2023-09-10
Enamine	EN300-27739767-5g	2-[1-(trifluoromethyl)cyclopropyl]pyridine	1801966-84-6	5g	$2732.0	2023-09-10
Enamine	EN300-27739767-10g	2-[1-(trifluoromethyl)cyclopropyl]pyridine	1801966-84-6	10g	$4052.0	2023-09-10
Enamine	EN300-27739767-0.05g	2-[1-(trifluoromethyl)cyclopropyl]pyridine	1801966-84-6	0.05g	$218.0	2023-09-10
Enamine	EN300-27739767-0.1g	2-[1-(trifluoromethyl)cyclopropyl]pyridine	1801966-84-6	0.1g	$326.0	2023-09-10
Enamine	EN300-27739767-0.25g	2-[1-(trifluoromethyl)cyclopropyl]pyridine	1801966-84-6	0.25g	$466.0	2023-09-10
Enamine	EN300-27739767-0.5g	2-[1-(trifluoromethyl)cyclopropyl]pyridine	1801966-84-6	0.5g	$735.0	2023-09-10
Enamine	EN300-27739767-1.0g	2-[1-(trifluoromethyl)cyclopropyl]pyridine	1801966-84-6	1g	$943.0	2023-05-25
Enamine	EN300-27739767-2.5g	2-[1-(trifluoromethyl)cyclopropyl]pyridine	1801966-84-6	2.5g	$1848.0	2023-09-10
Enamine	EN300-27739767-5.0g	2-[1-(trifluoromethyl)cyclopropyl]pyridine	1801966-84-6	5g	$2732.0	2023-05-25